![molecular formula C11H11F3N2O2 B1351020 1-[2-Nitro-4-(trifluoromethyl)phenyl]pyrrolidine CAS No. 40832-82-4](/img/structure/B1351020.png)
1-[2-Nitro-4-(trifluoromethyl)phenyl]pyrrolidine
Cat. No. B1351020
M. Wt: 260.21 g/mol
InChI Key: UHQZHRWBRICNEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07569536B2
Procedure details
Pyrrolidine ((983 μl, 12.0 mmol, commercially available product) was added at 0° C. to a N,N-dimethylformamide (DMF; 4 ml) solution of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene (1.02 g, 4.89 mmol, commercially available product). The resulting mixture was warmed to room temperature and stirred for 4.5 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (50 g, hexane/ethyl acetate=5/1). Thus, 1-[2-nitro-4-(trifluoromethyl)phenyl]pyrrolidine (1.26 g, 99.3%) was yielded as an orange-colored solid.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
99.3%
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1.CN(C)C=O.F[C:12]1[CH:17]=[CH:16][C:15]([C:18]([F:21])([F:20])[F:19])=[CH:14][C:13]=1[N+:22]([O-:24])=[O:23]>O>[N+:22]([C:13]1[CH:14]=[C:15]([C:18]([F:19])([F:20])[F:21])[CH:16]=[CH:17][C:12]=1[N:1]1[CH2:5][CH2:4][CH2:3][CH2:2]1)([O-:24])=[O:23]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
|
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Smiles
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N1CCCC1
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 4.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting mixture was extracted three times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The obtained organic layer was washed with a saturated sodium chloride solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (50 g, hexane/ethyl acetate=5/1)
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Outcomes
Product
Details
Reaction Time |
4.5 h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)C(F)(F)F)N1CCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.26 g | |
| YIELD: PERCENTYIELD | 99.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
